N-methyl-2-[4-(2-pyrimidinyl)-1-piperazinyl]-N-(4,5,6,7-tetrahydro-1,3-benzothiazol-2-ylmethyl)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Synthesis Analysis
The synthesis of compounds related to "N-methyl-2-[4-(2-pyrimidinyl)-1-piperazinyl]-N-(4,5,6,7-tetrahydro-1,3-benzothiazol-2-ylmethyl)acetamide" often involves multi-step processes combining benzothiazole, pyrimidine, and piperazine moieties, indicating a complex synthesis pathway. For instance, Ghule et al. (2013) detailed the synthesis of benzothiazole-linked acetamido bridges to tetrahydropyrimidine-piperazine derivatives, showcasing a methodological approach to constructing similar compounds (Ghule et al., 2013).
Molecular Structure Analysis
Molecular structure analysis involves the examination of the spatial arrangement of atoms within the compound. Crystallographic studies, such as those conducted by Ismailova et al. (2014), provide detailed insights into the structural configuration of related compounds, highlighting the significance of intermolecular interactions and molecular conformations (Ismailova et al., 2014).
Chemical Reactions and Properties
The reactivity and chemical properties of such compounds can be explored through their involvement in various chemical reactions. For example, Patel et al. (2015) demonstrated the use of piperazine-based structures in synthesizing antimicrobial agents, indicating the compound's versatility in chemical modifications and reactivity (Patel & Park, 2015).
Physical Properties Analysis
The physical properties, including solubility, melting point, and molecular weight, are crucial for understanding the compound's behavior in different environments. Although specific data on "N-methyl-2-[4-(2-pyrimidinyl)-1-piperazinyl]-N-(4,5,6,7-tetrahydro-1,3-benzothiazol-2-ylmethyl)acetamide" are not provided, studies like those by Shibuya et al. (2018) on related compounds offer insights into how such properties might be analyzed and interpreted (Shibuya et al., 2018).
properties
IUPAC Name |
N-methyl-2-(4-pyrimidin-2-ylpiperazin-1-yl)-N-(4,5,6,7-tetrahydro-1,3-benzothiazol-2-ylmethyl)acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H26N6OS/c1-23(13-17-22-15-5-2-3-6-16(15)27-17)18(26)14-24-9-11-25(12-10-24)19-20-7-4-8-21-19/h4,7-8H,2-3,5-6,9-14H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VUVMZIKUWMOUJT-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(CC1=NC2=C(S1)CCCC2)C(=O)CN3CCN(CC3)C4=NC=CC=N4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H26N6OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
386.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.